Cas no 948572-94-9 (N,1-Dimethyl-1H-pyrazol-4-amine)

• Product Name: N,1-Dimethyl-1H-pyrazol-4-amine
• CAS No: 948572-94-9
• MF: C₅H₉N₃
• MW: 111.1451
• MDL: MFCD20233477
• CID: 2127278
• PubChem ID: 23063800
• Update Time: 2025-06-12

N,1-Dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N,1-dimethyl-1H-pyrazol-4-amine
• N,1-dimethylpyrazol-4-amine
• 1H-Pyrazol-4-amine,N,1-dimethyl-
• 1H-Pyrazol-4-amine, N,1-dimethyl-
• N,1-DIMETHYL-1H-PYRAZOL-4-AMINE2HCL
• EN300-146429
• CS-0061785
• AKOS012389783
• SCHEMBL1209114
• YMB57294
• 948572-94-9
• DA-00311
• N,1-Dimethyl-1H-pyrazol-4-amine

• MDL： MFCD20233477
• Inchi： 1S/C5H9N3/c1-6-5-3-7-8(2)4-5/h3-4,6H,1-2H3
• InChI Key： VUVUCWXFEBDWEO-UHFFFAOYSA-N
• SMILES： N1(C([H])([H])[H])C([H])=C(C([H])=N1)N([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 111.079647300g/mol
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N,1-Dimethyl-1H-pyrazol-4-amine

N,1-Dimethyl-1H-pyrazol-4-amine (CAS No. 948572-94-9): A Comprehensive Overview

N,1-Dimethyl-1H-pyrazol-4-amine (CAS No. 948572-94-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(Dimethylamino)-4-methyl-1H-pyrazole, is characterized by its unique structural features and potential biological activities. This article aims to provide a detailed overview of N,1-Dimethyl-1H-pyrazol-4-amine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

N,1-Dimethyl-1H-pyrazol-4-amine is a member of the pyrazole family, a class of heterocyclic compounds with a five-membered ring containing two nitrogen atoms. The molecular formula of N,1-Dimethyl-1H-pyrazol-4-amine is C₆H₁₀N₃, and its molecular weight is 122.16 g/mol. The compound features a pyrazole ring with a dimethylamino group at the 1-position and an amino group at the 4-position. These functional groups contribute to the compound's chemical reactivity and biological activity.

The pyrazole ring is known for its stability and ability to form hydrogen bonds, which can influence the compound's solubility and binding properties. The dimethylamino group enhances the basicity of the molecule, making it more likely to form salts with acids. The amino group at the 4-position provides additional reactivity and can participate in various chemical reactions, such as acylation and alkylation.

Synthesis Methods

The synthesis of N,1-Dimethyl-1H-pyrazol-4-amine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of methylhydrazine with an appropriate nitrile or ester under suitable conditions. For example, the reaction of methylhydrazine with methyl cyanoacetate in the presence of a base can yield N,1-Dimethyl-1H-pyrazol-4-amine after cyclization and subsequent reduction steps.

Another method involves the condensation of methylhydrazine with methyl acetoacetate followed by cyclization to form the pyrazole ring. This method is often preferred due to its simplicity and high yield. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes for N,1-Dimethyl-1H-pyrazol-4-amine.

Biological Activities

N,1-Dimethyl-1H-pyrazol-4-amine has been investigated for its potential biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Studies have shown that this compound can modulate various signaling pathways involved in inflammation and pain perception.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that N,1-Dimethyl-1H-pyrazol-4-amine exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The compound was found to act through multiple mechanisms, including the inhibition of nuclear factor-kappa B (NF-kB) activation and mitogen-activated protein kinase (MAPK) signaling pathways.

Additionally, N,1-Dimethyl-1H-pyrazol-4-amine has shown promise as an analgesic agent. In animal models of pain, it was found to reduce nociceptive responses without causing significant side effects. The analgesic effect is believed to be mediated through interactions with opioid receptors and other pain-related signaling pathways.

Clinical Applications and Research Directions

The potential clinical applications of N,1-Dimethyl-1H-pyrazol-4-amine are diverse and promising. Ongoing research is focused on developing this compound for use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that N,1-Dimethyl-1H-pyrazol-4-amine can effectively reduce inflammation in animal models of these diseases.

In addition to its anti-inflammatory properties, N,1-Dimethyl-1H-pyrazol-4-amine is being explored for its neuroprotective effects in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound can protect neurons from oxidative stress and promote neuronal survival by modulating key signaling pathways involved in neuroprotection.

Conclusion

N,1-Dimethyl-1H-pyrazol-4-amine (CAS No. 948572-94-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into the mechanisms underlying its biological effects, paving the way for its potential use in clinical settings.